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Compound of Interest

Compound Name: D-Psicose

Cat. No.: B196036 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling D-Psicose (also known as D-Allulose), a rare sugar with growing

interest in various research and development applications. Adherence to these procedural

steps will help mitigate risks and ensure proper disposal.

D-Psicose is generally recognized as safe (GRAS) for use in food products, indicating low

toxicity.[1][2] However, as with any chemical substance, proper handling in a laboratory setting

is crucial to minimize exposure and prevent contamination.

Personal Protective Equipment (PPE)
When handling D-Psicose, especially in its powder form, the following personal protective

equipment is recommended to prevent direct contact and inhalation.
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PPE Component Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[3]

Protects eyes from airborne

powder particles.

Skin Protection

Impervious clothing, such as a

lab coat, and chemical-

resistant gloves.[3]

Prevents skin contact with the

substance.

Respiratory Protection

A full-face respirator is advised

if exposure limits are

exceeded, irritation is

experienced, or significant dust

is generated.[3] For small

quantities under normal, well-

ventilated conditions,

respiratory protection may not

be necessary.[4]

Avoids inhalation of fine

particles.

Operational Plan: Step-by-Step Handling Procedure
Follow these steps for the safe handling of D-Psicose in a laboratory environment:

Preparation:

Ensure you are in a well-ventilated area.[3]

Don the appropriate PPE as outlined in the table above.

Have all necessary equipment, including a scoop or spatula and a labeled receiving

container, ready.

Handling:

Carefully open the D-Psicose container to minimize the generation of airborne dust.[3][5]

Use a scoop or spatula to transfer the desired amount of the substance.
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Avoid shaking or agitating the powder unnecessarily.

If heating the substance, never look directly into the container.[6]

Storage:

Store D-Psicose in a tightly closed container.[3]

Keep the container in a dry, cool, and well-ventilated place.[3]

Accidental Release and First Aid
In the event of a spill or exposure, follow these procedures:

Spill:

Prevent further leakage if it is safe to do so.[3]

Avoid dust formation.[3]

Wear appropriate PPE.[5]

Carefully sweep or vacuum the spilled material and place it in a suitable, closed container

for disposal.[4]

First Aid:

Inhalation: Move the affected person to fresh air.[5]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[5]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[5]

Ingestion: Rinse mouth with water. Do not induce vomiting.[3]
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Proper disposal of D-Psicose and any contaminated materials is essential to prevent

environmental contamination.

Unused Product: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[3]

Contaminated Materials: Dispose of any contaminated PPE or cleaning materials in the

same manner as the unused product.

Environmental Precautions: Do not allow the chemical to enter drains or sewer systems.[3]

Discharge into the environment must be avoided.[3]

Workflow for Handling D-Psicose

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b196036?utm_src=pdf-body
https://www.echemi.com/sds/d-psicose-pid_Seven44089.html
https://www.echemi.com/sds/d-psicose-pid_Seven44089.html
https://www.echemi.com/sds/d-psicose-pid_Seven44089.html
https://www.benchchem.com/product/b196036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Storage Disposal

Ensure Good Ventilation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Equipment

Open Container Carefully
(Minimize Dust)

Proceed to Handling

Transfer Substance

Close Container Tightly

Store in a Cool, Dry,
Well-Ventilated Area

For Later Use

Dispose of Waste in
Accordance with Regulations

End of Procedure

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key stages of safely handling D-Psicose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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